Cas no 1170321-08-0 (1-(4-Bromophenyl)-4-phenylnaphthalene)

• Product Name: 1-(4-Bromophenyl)-4-phenylnaphthalene
• CAS No: 1170321-08-0
• MF: C₂₂H₁₅Br
• MW: 359.258505105972
• CID: 4935260
• PubChem ID: 57539870
• Update Time: 2025-06-13

1-(4-Bromophenyl)-4-phenylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-4-phenylnaphthalene
• 1170321-08-0
• SCHEMBL13950667
• DB-406635
• 1-(4-Bromophenyl)-4-phenylnaphthalene

• Inchi： 1S/C22H15Br/c23-18-12-10-17(11-13-18)20-15-14-19(16-6-2-1-3-7-16)21-8-4-5-9-22(20)21/h1-15H
• InChI Key： KNRVCICRZJAEAQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(C2C=CC=CC=2)C2C=CC=CC=21

Computed Properties

• Exact Mass: 358.03571g/mol
• Monoisotopic Mass: 358.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0

Additional information on 1-(4-Bromophenyl)-4-phenylnaphthalene

Comprehensive Overview of 1-(4-Bromophenyl)-4-phenylnaphthalene (CAS 1170321-08-0): Properties, Applications, and Industry Insights

1-(4-Bromophenyl)-4-phenylnaphthalene (CAS 1170321-08-0) is a high-value polycyclic aromatic hydrocarbon (PAH) derivative, widely recognized for its unique structural features and versatile applications in advanced material science. This compound combines a naphthalene core with substituted phenyl and bromophenyl groups, making it a critical intermediate in organic synthesis and optoelectronic research. Its molecular formula C₂₂H₁₅Br and precise CAS registry number ensure traceability in global chemical databases, aligning with industry demands for transparency.

Recent trends highlight growing interest in organic semiconductors and OLED materials, where 1-(4-Bromophenyl)-4-phenylnaphthalene serves as a building block for light-emitting layers. Researchers frequently search for "PAH-based electron transporters" or "brominated naphthalene derivatives," reflecting its relevance in next-gen display technologies. The compound’s thermal stability (decomposition point >300°C) and planar molecular geometry contribute to enhanced charge mobility, a key focus area in flexible electronics innovation.

Synthetic routes to CAS 1170321-08-0 typically involve Suzuki-Miyaura coupling or Ullmann reactions, topics frequently queried in academic forums. Analytical characterization via HPLC (purity >98%) and NMR spectroscopy (distinct aromatic proton signals at 7.2–8.5 ppm) ensures batch consistency—a critical factor for manufacturers addressing "high-purity organic intermediates" market needs. Environmental considerations also drive searches for "green synthesis of bromoaromatics," prompting studies on catalytic bromination alternatives.

Beyond electronics, this compound’s fluorescence properties (emission λ_max ~450 nm) attract attention in "bioimaging probes" development. Its lipophilicity (LogP ~5.2) and rigid backbone make it a candidate for molecular sensors, a trending topic in nanotechnology communities. Regulatory-compliant suppliers emphasize REACH certification and ISO 9001 documentation, addressing user concerns about "sustainable chemical sourcing."

Market analysts project growth for CAS 1170321-08-0 in Asia-Pacific photonics clusters, correlating with patent filings for blue-emitting materials. The compound’s crystallinity (verified by XRD) and solubility in common organic solvents (e.g., THF, DCM) facilitate ink formulation—a hotspot in "printed electronics" research. Strategic partnerships between specialty chemical producers and OLED panel manufacturers further validate its industrial significance.